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Compound of Interest

Compound Name: BS-181 hydrochloride

Cat. No.: B15583317 Get Quote

Introduction

BS-181 is a potent and selective inhibitor of Cyclin-Dependent Kinase 7 (CDK7), a key

regulator of the cell cycle and transcription.[1][2] As the hydrochloride salt, BS-181 offers

stability and is used in cancer research to induce cell cycle arrest and apoptosis in various

cancer cell lines.[1][3] This document provides detailed protocols for the preparation of stock

solutions of BS-181 hydrochloride for use in in vitro and in vivo experimental settings.

Physicochemical Properties
A summary of the key properties of BS-181 hydrochloride is provided below. This data is

essential for accurate stock solution preparation and experimental design.
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Property Value Reference

Chemical Name

N5-(6-aminohexyl)-3-(1-

methylethyl)-N7-

(phenylmethyl)-pyrazolo[1,5-

a]pyrimidine-5,7-diamine,

monohydrochloride

[4]

Molecular Formula C₂₂H₃₂N₆HCl [4]

Molecular Weight 416.99 g/mol [2][5][6][7][8]

CAS Number 1397219-81-6 [4][6][7]

Appearance Crystalline solid / Powder [4][6]

Purity ≥98% [4][6]

Solubility Data
BS-181 hydrochloride exhibits solubility in various solvents. The choice of solvent is critical for

achieving the desired concentration and ensuring compatibility with downstream applications.

Solvent Concentration Reference

DMSO
25 mg/mL; 83 mg/mL (~199

mM)
[4][5][8]

Water 83 mg/mL (~199 mM) [8]

PBS (pH 7.2) 10 mg/mL [4]

Ethanol
12 mg/mL; 22 mg/mL

(warmed)
[4][8]

DMF 5 mg/mL [4]

Experimental Protocols
Protocol 1: Preparation of High-Concentration Stock
Solution in DMSO
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This protocol describes the preparation of a concentrated stock solution of BS-181
hydrochloride in Dimethyl Sulfoxide (DMSO), which is suitable for long-term storage and

subsequent dilution into aqueous media.

Materials:

BS-181 hydrochloride powder

Anhydrous or molecular sieve-dried DMSO

Sterile microcentrifuge tubes or cryovials

Calibrated analytical balance

Pipettes and sterile tips

Procedure:

Safety First: Before handling, review the Material Safety Data Sheet (MSDS) for BS-181
hydrochloride. Handle the compound in a chemical fume hood and wear appropriate

personal protective equipment (PPE), including gloves, a lab coat, and safety glasses.

Calculation: Determine the mass of BS-181 hydrochloride required to achieve the desired

stock concentration. Use the formula: Mass (mg) = Desired Concentration (mM) x Volume

(mL) x Molecular Weight ( g/mol ) Example: To prepare 1 mL of a 10 mM stock solution:

Mass (mg) = 10 mM x 1 mL x 416.99 g/mol = 4.17 mg

Weighing: Carefully weigh the calculated amount of BS-181 hydrochloride powder using an

analytical balance.

Dissolution: Add the appropriate volume of high-quality, anhydrous DMSO to the vial

containing the powder. Vortex or sonicate briefly at room temperature to ensure complete

dissolution. Visually inspect the solution to confirm that no particulates are present.

Aliquoting and Storage:

Dispense the stock solution into small, single-use aliquots in sterile, tightly sealed

cryovials to minimize freeze-thaw cycles.
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Store the stock solution at -20°C for up to one year or at -80°C for up to two years.[1] Note

that some suppliers recommend preparing solutions fresh as they can be unstable.[7]

Protocol 2: Preparation of Aqueous Working Solutions
for In Vitro Assays
This protocol details the dilution of the DMSO stock solution into cell culture medium or

physiological buffer for treating cells.

Materials:

High-concentration BS-181 hydrochloride DMSO stock solution (from Protocol 1)

Sterile cell culture medium or buffer (e.g., PBS)

Sterile tubes and pipette tips

Procedure:

Thaw Stock: Thaw a single aliquot of the DMSO stock solution at room temperature.

Serial Dilution: Perform serial dilutions of the stock solution in the desired aqueous medium

to achieve the final working concentration.

Important: The final concentration of DMSO in the cell culture should be kept low (typically

≤0.5%) to avoid solvent-induced cytotoxicity. Ensure the control group is treated with the

same final concentration of DMSO.

Application: Add the final working solution to the cell cultures and incubate for the desired

experimental duration.

Application Data and Signaling Pathway
BS-181 hydrochloride selectively inhibits CDK7, which plays a crucial role in regulating both

the cell cycle and transcription.[2] It blocks the phosphorylation of the C-terminal domain (CTD)

of RNA Polymerase II at serine 5, a key step in transcription initiation.[1][3] This inhibition leads

to cell cycle arrest, primarily at the G1 phase, and the induction of apoptosis.[1][3]
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Caption: BS-181 hydrochloride inhibits the CDK7 complex, blocking downstream

phosphorylation events.

Quantitative Application Data
The following table summarizes the effective concentrations of BS-181 in various cancer

research applications.
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Application Cell Line(s)
IC₅₀ /
Concentrati
on

Duration Outcome Reference

Kinase

Inhibition

Purified

CDK7

enzyme

21 nM N/A

Selective

inhibition of

CDK7 activity

[1][3][4][5]

Anti-

proliferative

Activity

Breast

Cancer

(MCF-7, etc.)

15.1 - 20 µM 72 hours
Inhibition of

cell growth
[1]

Anti-

proliferative

Activity

Colorectal

Cancer

(HCT116,

etc.)

11.5 - 15.3

µM
72 hours

Inhibition of

cell growth
[1]

Anti-

proliferative

Activity

Gastric

Cancer

(BGC823)

~10-20 µM 24-72 hours
Reduced cell

viability
[3][9]

Cell Cycle

Analysis

Breast

Cancer

(MCF-7)

0 - 50 µM 24 hours

G1 phase

arrest;

apoptosis at

higher

concentration

s

[1]

Target

Inhibition

Breast

Cancer

(MCF-7)

0 - 50 µM 4 hours

Inhibition of

RNA Pol II

Ser5

phosphorylati

on

[1]

In Vivo Tumor

Growth

MCF-7

Xenograft

(Mice)

10 - 20

mg/kg/day

(i.p.)

14 days

25-50%

reduction in

tumor growth

[2][5]

Experimental Workflow Overview
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The successful use of BS-181 hydrochloride in research follows a systematic workflow, from

initial preparation to final data analysis.

1. Solution Preparation

2. Experiment Execution

3. Data Acquisition & Analysis

BS-181 HCl Powder

Concentrated Stock
(-80°C Storage)

Anhydrous DMSO

 Dissolve

Prepare Working Solution
(Dilute in Aqueous Medium)

 Dilute

Treat Cells or Administer
In Vivo

Incubate for Defined Period

Perform Downstream Assays
(e.g., Viability, Western Blot, FACS)

 Harvest/Lyse

Data Collection & Analysis
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Caption: General workflow for using BS-181 hydrochloride from powder to data analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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